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Compound of Interest |

Compound Name: 2,5-Diethylmorpholine
CAS No.: 1094657-75-6
Cat. No.: B2438648
. J

Part 1: Chemical Identity & Physicochemical

Foundation

2,5-Diethylmorpholine is a secondary amine heterocycle often used as a chiral auxiliary or

intermediate in the synthesis of pharmaceutical agents. Its structural ethyl groups at the 2 and

5 positions introduce significant lipophilicity compared to standard morpholine, altering its

pharmacokinetic profile (absorption and distribution) while retaining the core reactivity of the

morpholine ring.

ldentification

Parameter

Detail

Chemical Name

2,5-Diethylmorpholine

CAS Number 1094657-75-6

Molecular Formula CsH17NO

Molecular Weight 143.23 g/mol

Synonyms (2S,5R)-2,5-diethylmorpholine (stereoisomer

specific); 2,5-diethyl-tetrahydro-1,4-oxazine

Structural Class

Dialkylmorpholine; Secondary Amine;
Heterocycle
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Physicochemical Properties (Predicted vs. Analog)

Note: Values derived from structure-activity relationship (SAR) modeling against 2,5-

dimethylmorpholine.

Property

Value | Prediction

Implication for Safety

Physical State

Clear, colorless to yellow liquid

Standard liquid handling

protocols apply.

Higher than morpholine

Boiling Point ~160-170 °C (Predicted) (129°C); lower volatility but still
generates vapors.
_ Flammable Liquid. Vapors can
Flash Point ~45-55 °C (Est.)

form explosive mixtures.

High Skin Permeability. More

lipophilic than morpholine

LogP (Lipophilici ~1.2-15
9P (Lipop v) (LogP -0.86), facilitating
dermal absorption.
Basic. Exists largely as a
cation at physiological pH, but
pKa ~8.4-8.8 Py J P

uncharged form penetrates

membranes.

Water Solubility

Moderate to High

Soluble, but less hydrophilic

than methyl derivatives.

Part 2: Hazard Identification (GHS Classification)[2]

Based on the toxicity of the closest structural analog, 2,5-dimethylmorpholine (CAS 106-56-9),

the following GHS classifications are projected for risk assessment purposes.

Core Hazards

o Flammable Liquid (Category 3): Vapor/air mixtures are explosive above flash point.
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o Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage. The
secondary amine functionality is inherently corrosive to mucous membranes.

o Acute Toxicity (Oral/Inhalation) (Category 4): Harmful if swallowed or inhaled.

o Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory
irritation.[1]

Signal Word: DANGER

Hazard Statements
e H226: Flammable liquid and vapor.

e H314: Causes severe skin burns and eye damage.

e H302 + H332: Harmful if swallowed or if inhaled.

Part 3: Toxicological Profile & Mechanism of Action
Mechanism of Toxicity

The toxicity of 2,5-diethylmorpholine is driven by two primary mechanisms:

o Direct Corrosivity: As a secondary amine, the unprotonated nitrogen attacks lipid bilayers
and proteins in mucous membranes, causing immediate necrosis (chemical burns).

o Metabolic Bioactivation: Like other morpholines, the compound undergoes oxidative
metabolism. The ethyl substituents may slow ring degradation compared to unsubstituted
morpholine, potentially prolonging systemic exposure.

Metabolic Pathway Diagram

The following diagram illustrates the predicted metabolic fate, focusing on N-oxidation and
potential ring cleavage.
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Caption: Predicted metabolic activation pathways involving N-oxidation and oxidative ring
opening, mediated by Cytochrome P450 enzymes.

ADME (Absorption, Distribution, Metabolism, Excretion)

» Absorption: Rapid dermal absorption is expected due to the ethyl groups increasing
lipophilicity (LogP > 1). Inhalation of vapors allows direct entry into the bloodstream.

 Distribution: Likely to distribute widely into lipid-rich tissues (CNS, adipose) more effectively
than simple morpholine.

o Metabolism: Hepatic metabolism via N-oxidation. Note: Secondary amines can react with
nitrites in the stomach to form N-nitrosamines (e.g., N-nitroso-2,5-diethylmorpholine),
which are potent carcinogens.

» Excretion: Primarily renal excretion of polar metabolites.

Acute vs. Chronic Effects

e Acute: Chemical pneumonitis if inhaled; corneal opacity and permanent blindness if splashed
in eyes; esophageal perforation if swallowed.

e Chronic: Repeated exposure may lead to "blue vision" (glaucopsia)—a temporary
disturbance of vision characteristic of amine vapors (corneal edema). Hepatic and renal
strain is possible due to metabolic load.

Part 4: Safety & Handling Protocols
Engineering Controls
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Do not rely solely on PPE. The volatility and corrosivity require:

e Fume Hood: All open handling must occur within a certified chemical fume hood.

o Grounding: Bond and ground containers during transfer to prevent static discharge ignition.

[2][3]

Personal Protective Equipment (PPE) Matrix

Body Part Requirement Rationale
Nitrile is insufficient for
Hand Laminate Film (Silver Shield) prolonged contact with
ands
or Butyl Rubber dialkylmorpholines due to
permeation.
_ Vapors cause corneal edema;
Chemical Goggles + Face o )
Eyes liquid causes blindness. Safety

Shield

glasses are inadequate.

Respiratory

Full-face respirator with

Organic Vapor/Amine cartridge

Required if hood containment
is breached or during spill

cleanup.

Body

Chemical-resistant

apron/Tyvek suit

Prevent skin absorption.

Emergency Response Workflow

The following decision tree guides immediate action in the event of exposure.
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Exposure Incident

Identify Route

Skin Contact Eye Contact

Irrigate 30 min

Drench 15+ min
Discard Leather Iltems Lift Eyelids

Fresh Air
Oxygen if hypoxic

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Immediate triage workflow for 2,5-diethylmorpholine exposure. Speed is critical to
prevent permanent tissue necrosis.

Storage Incompatibilities

» Nitrosating Agents: NEVER store near nitrites, nitrous acid, or nitrogen oxides. Formation of
carcinogenic nitrosamines is highly favored.

e Oxidizers: Reacts violently with strong oxidizers (peroxides, permanganates).
¢ Acids: Exothermic reaction with strong acids.

Part 5: Environmental Fate

e Aquatic Toxicity: Expected to be harmful to aquatic life (LC50 < 100 mg/L). The alkyl chains
increase bioaccumulation potential compared to morpholine.
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» Biodegradability: Morpholine rings are generally resistant to rapid biodegradation. 2,5-
diethylmorpholine is expected to be persistent in soil and water.

e Disposal: Must be incinerated in a chemical combustor equipped with an afterburner and
scrubber (nitrogen oxides are generated during combustion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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